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Compound of Interest

Compound Name:
(-)-Corey lactone-heptyldioxolane-

d15

Cat. No.: B12416462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed calculation of the monoisotopic molecular weight of the

deuterated prostaglandin intermediate, (-)-Corey lactone-heptyldioxolane-d15. This

compound is a critical building block in the synthesis of various prostaglandin analogues, and

accurate molecular weight determination is essential for mass spectrometry, reaction

stoichiometry, and quality control.

Molecular Formula Determination
The base structure, (-)-Corey lactone diol, is a well-known chiral intermediate. The

"heptyldioxolane" modification refers to the protection of the diol functional group via reaction

with heptanal, forming a dioxolane ring with a C7 alkyl chain. The "-d15" designation indicates

that 15 hydrogen atoms on the heptyl group have been replaced with deuterium atoms.

Based on this structure, the molecular formula is determined to be C₂₀H₁₇D₁₅O₆.

Calculation of Monoisotopic Mass
The monoisotopic mass is calculated using the mass of the most abundant stable isotope for

each element. This value is crucial for high-resolution mass spectrometry analysis. The isotopic

masses used for this calculation are:
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Carbon-12 (¹²C): 12.00000000000 u (exact by definition)[1][2]

Hydrogen-1 (¹H): 1.00782503223 u[3][4][5]

Deuterium (²H or D): 2.01410177812 u[4][5][6][7][8][9]

Oxygen-16 (¹⁶O): 15.994914619 u[10][11][12][13]

The total monoisotopic mass is the sum of the masses of all atoms in the molecule.

Data Presentation: Molecular Weight Calculation
The following table summarizes the calculation of the monoisotopic molecular weight for

C₂₀H₁₇D₁₅O₆.

Element Isotope
Count in
Formula

Monoisotopic
Mass (u)

Total Mass
Contribution
(u)

Carbon ¹²C 20 12.000000 240.000000

Hydrogen ¹H 17 1.007825 17.133025

Deuterium ²H (D) 15 2.014102 30.211530

Oxygen ¹⁶O 6 15.994915 95.969490

Total 383.314045

Therefore, the calculated monoisotopic molecular weight of (-)-Corey lactone-
heptyldioxolane-d15 is 383.314045 g/mol .

Logical Workflow for Calculation
The diagram below illustrates the logical process for determining the molecular weight of a

given chemical compound.
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Logical workflow for molecular weight calculation.

Note on Experimental Protocols and Signaling
Pathways
This document is a technical data sheet focused solely on the calculation of the molecular

weight of (-)-Corey lactone-heptyldioxolane-d15. As this is a fundamental chemical property

derived from its atomic composition, detailed experimental protocols (e.g., for synthesis or

analysis) and biological signaling pathways are outside the scope of this specific guide. Such

information would be found in dedicated research articles or application notes involving the use

of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carbon-12 - isotopic data and properties [chemlin.org]

2. Carbon-12 - Wikipedia [en.wikipedia.org]

3. Hydrogen-1 - isotopic data and properties [chemlin.org]

4. Atomic Weights and Isotopic Compositions for Hydrogen [physics.nist.gov]

5. Atomic Weights and Isotopic Compositions for Hydrogen [physics.nist.gov]

6. Deuteron | H+ | CID 5460634 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Deuterium - Wikipedia [en.wikipedia.org]

8. Isotopes of hydrogen - Wikipedia [en.wikipedia.org]

9. buyisotope.com [buyisotope.com]

10. Oxygen-16 atom | H2O | CID 10214376 - PubChem [pubchem.ncbi.nlm.nih.gov]

11. Oxygen-16 - isotopic data and properties [chemlin.org]

12. Oxygen-16 - Wikipedia [en.wikipedia.org]

13. CHEBI:33818 [ebi.ac.uk]

To cite this document: BenchChem. [Technical Data Sheet: Molecular Weight of (-)-Corey
Lactone-Heptyldioxolane-d15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416462#corey-lactone-heptyldioxolane-d15-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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